2-desaminopterin
2-desaminopterin
Brand Name:
Vulcanchem
CAS No.:
118869-51-5
VCID:
VC0054726
InChI:
InChI=1S/C19H19N7O5/c20-16-15-17(24-9-23-16)22-8-12(25-15)7-21-11-3-1-10(2-4-11)18(29)26-13(19(30)31)5-6-14(27)28/h1-4,8-9,13,21H,5-7H2,(H,26,29)(H,27,28)(H,30,31)(H2,20,22,23,24)/t13-/m0/s1
SMILES:
C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=NC=N3)N
Molecular Formula:
C19H19N7O5
Molecular Weight:
425.4 g/mol
2-desaminopterin
CAS No.: 118869-51-5
Main Products
VCID: VC0054726
Molecular Formula: C19H19N7O5
Molecular Weight: 425.4 g/mol
| CAS No. | 118869-51-5 |
|---|---|
| Product Name | 2-desaminopterin |
| Molecular Formula | C19H19N7O5 |
| Molecular Weight | 425.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[(4-aminopteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C19H19N7O5/c20-16-15-17(24-9-23-16)22-8-12(25-15)7-21-11-3-1-10(2-4-11)18(29)26-13(19(30)31)5-6-14(27)28/h1-4,8-9,13,21H,5-7H2,(H,26,29)(H,27,28)(H,30,31)(H2,20,22,23,24)/t13-/m0/s1 |
| Standard InChIKey | ACWNWYYLDYBWEG-ZDUSSCGKSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)N[C@@H](CCC(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=NC=N3)N |
| SMILES | C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=NC=N3)N |
| Canonical SMILES | C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)NCC2=CN=C3C(=N2)C(=NC=N3)N |
| Synonyms | 2-desaminopterin |
| PubChem Compound | 164084 |
| Last Modified | Nov 11 2021 |
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